Cas no 127038-70-4 (2-Thiazolidinethione,5-(1-methylethyl)-, (S)- (9CI))

• Product Name: 2-Thiazolidinethione,5-(1-methylethyl)-, (S)- (9CI)
• CAS No: 127038-70-4
• MF: C₆H₁₁NS₂
• MW: 161.288238763809
• CID: 103267
• PubChem ID: 45096142
• Update Time: 2025-04-18

2-Thiazolidinethione,5-(1-methylethyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinethione,5-(1-methylethyl)-, (S)- (9CI)
• 2-Thiazolidinethione,5-(1-methylethyl)-,(S)-(9CI)
• (5S)-5-Propan-2-yl-1,3-thiazolidine-2-thione
• 127038-70-4

• Inchi： 1S/C6H11NS2/c1-4(2)5-3-7-6(8)9-5/h4-5H,3H2,1-2H3,(H,7,8)/t5-/m1/s1
• InChI Key： VBBYTQFIAMSXNF-RXMQYKEDSA-N
• SMILES： S1C(NC[C@@H]1C(C)C)=S

Computed Properties

• Exact Mass: 161.03300
• Monoisotopic Mass: 161.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 69.42000
• LogP: 1.96110